Cas no 151484-73-0 (1-Propanone,1-[2-hydroxy-4-methoxy-6-[[(1S)-4-methyl-1-(1-methylethyl)-3-cyclohexen-1-yl]oxy]phenyl]-3-phenyl-)

1-Propanone,1-[2-hydroxy-4-methoxy-6-[[(1S)-4-methyl-1-(1-methylethyl)-3-cyclohexen-1-yl]oxy]phenyl]-3-phenyl- structure
151484-73-0 structure
Product Name:1-Propanone,1-[2-hydroxy-4-methoxy-6-[[(1S)-4-methyl-1-(1-methylethyl)-3-cyclohexen-1-yl]oxy]phenyl]-3-phenyl-
CAS No:151484-73-0
MF:C26H32O4
MW:408.529888153076
CID:179638
Update Time:2024-03-01

1-Propanone,1-[2-hydroxy-4-methoxy-6-[[(1S)-4-methyl-1-(1-methylethyl)-3-cyclohexen-1-yl]oxy]phenyl]-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone,1-[2-hydroxy-4-methoxy-6-[[(1S)-4-methyl-1-(1-methylethyl)-3-cyclohexen-1-yl]oxy]phenyl]-3-phenyl-
    • 1-Propanone,1-[2-hydroxy-4-methoxy-6-[[4-methyl-1-(1-methylethyl)-3-cyclohexen-1-yl]oxy]phenyl]-3-phenyl-,(S)-
    • Adunctin A
    • 1-Propanone, 1-[2-hydroxy-4-methoxy-6-[[(1S)-4-methyl-1-(1-methylethyl)-3-cyclohexen-1-yl]oxy]phenyl]-3-phenyl-
    • Inchi: 1S/C26H32O4/c1-18(2)26(14-12-19(3)13-15-26)30-24-17-21(29-4)16-23(28)25(24)22(27)11-10-20-8-6-5-7-9-20/h5-9,12,16-18,28H,10-11,13-15H2,1-4H3/t26-/m1/s1
    • InChI Key: SEFWPUMBPRKGFS-AREMUKBSSA-N
    • SMILES: C(C1=C(O[C@@]2(C(C)C)CCC(C)=CC2)C=C(OC)C=C1O)(=O)CCC1=CC=CC=C1

Computed Properties

  • Exact Mass: 408.23016
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • XLogP3: 5.999

Experimental Properties

  • Density: 1.107±0.06 g/cm3(Predicted)
  • Boiling Point: 566.8±50.0 °C(Predicted)
  • PSA: 55.76
  • pka: 7.10±0.40(Predicted)
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